2-[1-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropan-2-yl]-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[1-(3,5-dimethylpyrazol-1-yl)-1-oxopropan-2-yl]isoindole-1,3-dione
• InChI: InChI=1S/C16H15N3O3/c1-9-8-10(2)19(17-9)14(20)11(3)18-15(21)12-6-4-5-7-13(12)16(18)22/h4-8,11H,1-3H3
• InChI Key: UEZOICZTUUDXEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)C(C)N2C(=O)C3=CC=CC=C3C2=O)C
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

The compound 2-[1-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropan-2-yl]-1H-isoindole-1,3(2H)-dione is a derivative of the isoindole-1,3-dione (phthalimide) scaffold, functionalized with a 3,5-dimethylpyrazole moiety linked via a ketone-bearing propan-2-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropan-2-yl]-1H-isoindole-1,3(2H)-dione typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the cyclocondensation of 3,5-dimethyl-1H-pyrazole with appropriate diketones under acidic or basic conditions.

Attachment of the Isoindole Moiety: The isoindole structure can be introduced via a condensation reaction between the pyrazole derivative and phthalic anhydride or its derivatives.

Final Assembly: The final compound is obtained by coupling the intermediate products through a series of condensation and cyclization reactions under controlled temperature and pH conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and the employment of green chemistry principles to minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-[1-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropan-2-yl]-1H-isoindole-1,3(2H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups on the pyrazole or isoindole rings are replaced by other groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, electrophiles, solvents like dichloromethane or ethanol.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

2-[1-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropan-2-yl]-1H-isoindole-1,3(2H)-dione has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated as a potential drug candidate due to its structural features that are common in pharmacologically active compounds.

Industry: Utilized in the development of new materials and catalysts for various industrial processes.

Mechanism of Action

The mechanism of action of 2-[1-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropan-2-yl]-1H-isoindole-1,3(2H)-dione involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may target enzymes, receptors, or other proteins involved in biological processes.

Pathways Involved: It can modulate signaling pathways, inhibit or activate enzymes, and interfere with cellular processes such as DNA replication or protein synthesis.

Comparison with Similar Compounds

The isoindole-1,3-dione core is a versatile pharmacophore and agrochemical scaffold. Below is a comparative analysis of the target compound with structurally related derivatives, emphasizing substituent effects and functional roles.

Structural and Functional Differences

Target Compound

• Substituents : 3,5-Dimethylpyrazol-1-yl, oxopropan-2-yl.
• The dimethyl groups on pyrazole improve metabolic stability by steric hindrance, a feature common in pharmaceuticals . The oxopropan-2-yl linker could influence solubility and conformational flexibility.

Compound 2: 5-Amino-2-{4-[(4-aminophenyl)sulfanyl]phenyl}-1H-isoindole-1,3(2H)-dione

• Substituents: 4-Aminophenylsulfanyl, amino group.
• Key Features: Sulfanyl (thioether) and amino groups introduce polarity, enhancing water solubility. Demonstrated inhibitory activity in biochemical assays, likely due to electron-donating amino groups modulating electronic properties .
• Application : Research chemical in biochemical studies.

Folpet: 2-((Trichloromethyl)thio)-1H-isoindole-1,3(2H)-dione

• Substituents : Trichloromethylthio.
• Key Features :
  • The electron-withdrawing trichloromethylthio group confers antifungal activity via reactive sulfur intermediates.
  • Used as a broad-spectrum pesticide .

Nitro Analog of Compound 2: 2-(4-(4-Nitrophenylthio)phenyl)isoindole-1,3-dione

• Substituents : 4-Nitrophenylthio.
• Key Features: Nitro group (electron-withdrawing) increases oxidative reactivity compared to amino-substituted analogs. Potential use as a reactive intermediate in synthesis .

Comparative Data Table

Compound Name	Substituents	Molecular Weight*	Biological Activity	Application	Reference
Target Compound	3,5-Dimethylpyrazol-1-yl, oxopropan-2-yl	~375.4 g/mol†	Not reported	Research (hypothetical)	—
Compound 2	4-Aminophenylsulfanyl, amino	Not provided	Enzyme inhibition	Biochemical research
Folpet	Trichloromethylthio	~296.6 g/mol†	Antifungal	Pesticide
Nitro Analog of Compound 2	4-Nitrophenylthio	Not provided	Reactive intermediate	Synthetic chemistry

*Molecular weights calculated using standard atomic masses where data is unavailable in evidence.
†Estimated via chemical formula.

Key Research Findings

Substituent Impact on Bioactivity: Electron-donating groups (e.g., amino in Compound 2) correlate with inhibitory activity in biochemical systems, whereas electron-withdrawing groups (e.g., nitro or trichloromethylthio) enhance reactivity or pesticidal action . The pyrazole group in the target compound may confer selectivity toward kinase or protease targets, common in drug design .

Solubility and Stability: Sulfanyl and amino groups (Compound 2) improve aqueous solubility, critical for bioavailability. Halogenated substituents (e.g., folpet) increase lipophilicity, favoring membrane penetration in antifungal applications .

Synthetic and Analytical Methods :

• Structural characterization of such compounds often employs X-ray crystallography using programs like SHELXL and visualization tools like WinGX/ORTEP .